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Compound of Interest

Compound Name: (5-Fluoro-2-nitrophenyl)methanol

Cat. No.: B1340142

Technical Guide: Physical Characteristics of (5-
Fluoro-2-nitrophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known physical characteristics of (5-
Fluoro-2-nitrophenyl)methanol. While specific experimental data for its melting and boiling
points are not readily available in public literature and chemical databases, this document
outlines the standard experimental protocols for determining these critical parameters.

Core Physical Properties

(5-Fluoro-2-nitrophenyl)methanol, also known as 5-Fluoro-2-nitrobenzyl alcohol, is a solid
organic compound. A summary of its key physical and chemical identifiers is presented below.
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Property Value Source
Chemical Formula C7HeFNO3 PubChem[1]
Molecular Weight 171.13 g/mol PubChem[1]
Physical Form Solid Sigma-Aldrich
CAS Number 63878-73-9 PubChem[1]
Melting Point Data not available N/A

Boiling Point Data not available N/A

Experimental Protocols for Physical
Characterization

The following sections detail standard laboratory procedures for determining the melting and
boiling points of organic compounds like (5-Fluoro-2-nitrophenyl)methanol.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. It is a crucial indicator of purity, with pure crystalline compounds typically exhibiting a
sharp melting point range of 0.5-1.0°C. Impurities tend to lower and broaden the melting point
range.[2]

Methodology: Capillary Tube Method
This is a common and effective method for determining the melting point of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[2]

Capillary tubes (sealed at one end)[3][4]

Thermometer[5]

Mortar and pestle (optional, for grinding crystals)[5]
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e Spatula[5]
e Heating medium (e.g., oil bath for Thiele tube)[3]
Procedure:

o Sample Preparation: A small amount of the dry, crystalline (5-Fluoro-2-
nitrophenyl)methanol is placed on a clean, dry surface. The sample should be finely
powdered to ensure uniform heating.[4]

o Loading the Capillary Tube: The open end of a capillary tube is pressed into the powdered
sample. The tube is then gently tapped on a hard surface to pack the sample into the sealed
end, aiming for a sample height of 1-2 mm.[3][4]

e Apparatus Setup:

o Mel-Temp Apparatus: The loaded capillary tube is placed in the heating block of the
apparatus.

o Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then inserted into the Thiele tube
containing a heating oil.[2][3]

e Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute, as the
temperature approaches the expected melting point. Constant stirring of the oil bath in a
Thiele tube setup is necessary to ensure a uniform temperature.[3]

e Observation and Data Recording: Two temperatures are recorded:
o T1: The temperature at which the first drop of liquid appears.[4]

o T2: The temperature at which the entire sample has completely melted.[4] The melting
point is reported as the range between T1 and T2.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure, leading to the transition from liquid to gas.[6][7] This property is highly dependent on
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atmospheric pressure.[6]
Methodology: Capillary Tube Method (Siwoloboff Method)

Given that (5-Fluoro-2-nitrophenyl)methanol is a solid at room temperature, it would first
need to be melted to determine its boiling point, assuming it does not decompose at its boiling
temperature. This method is suitable for small quantities of a substance.

Apparatus:

Small test tube or fusion tube[6][8]

Capillary tube (sealed at one end)[6][8]

Thermometer[6][8]

Heating apparatus (e.g., Thiele tube with oil bath or an aluminum block heater)[6][8]

Rubber band or thread to attach the tubes to the thermometer[9]

Procedure:

Sample Preparation: A small amount of (5-Fluoro-2-nitrophenyl)methanol is placed in the
fusion tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed inside the fusion tube with
its open end submerged in the sample.[8]

o Apparatus Assembly: The fusion tube is attached to a thermometer. This assembly is then
heated in an oil bath or a heating block.[8]

e Heating and Observation: The apparatus is heated gently. As the temperature rises, air
trapped in the capillary tube will slowly bubble out.

» Boiling Point Identification: Upon reaching the boiling point, a rapid and continuous stream of
bubbles will emerge from the capillary tube.[8] The heat is then removed, and the liquid is
allowed to cool.
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» Data Recording: The boiling point is the temperature at which the stream of bubbles stops
and the liquid just begins to enter the capillary tube.[9]

Logical Workflow for Physical Characterization

The following diagram illustrates the logical workflow for the physical characterization of a
chemical compound like (5-Fluoro-2-nitrophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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